2-Hydroxy-3,4,5-trimethyl-2-cyclopenten-1-one

• IUPAC Name: 2-hydroxy-3,4,5-trimethylcyclopent-2-en-1-one
• InChI: InChI=1S/C8H12O2/c1-4-5(2)7(9)8(10)6(4)3/h4-5,10H,1-3H3
• InChI Key: RMXYMRMUZJILGN-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(=O)C(=C1C)O)C
• Molecular Formula: C8H12O2
• DSSTOX Substance ID: DTXSID80336051
• Molecular Weight: 140.18 g/mol
• CAS RN: 109682-87-3

Description

2-Hydroxy-3,4,5-trimethyl-2-cyclopenten-1-one , also known as trans-2-Hydroxy-3,4,5-trimethyl-2-cyclopenten-1-one , is a chemical compound with the molecular formula C₈H₁₂O₂ . It falls under the class of cyclopentenones and possesses a hydroxyl group (OH) attached to the cyclopentenone ring. The compound exhibits interesting properties due to its unique structure .

Physical And Chemical Properties Analysis

• Melting Point : Approximately .

Scientific Research Applications

Organometallic Compounds in Organic Synthesis

2-Hydroxy-3,4,5-trimethyl-2-cyclopenten-1-one has been explored in the context of organic synthesis, specifically involving organometallic compounds. Birch et al. (1980) demonstrated that 1,2-bis(trimethylsiloxy)-1-cyclopentene reacts with tricarbonylcyclohexadienyliumiron cations to yield siloxy acyloins, which upon treatment with MeOH-HCl, produce 2-(substituted)-2-cyclopenten-1-ones in notable yields (Birch et al., 1980).

Formation from Polysaccharides during Kraft Pulping

Niemelä (1988) identified small amounts of 2-hydroxy-2-cyclopenten-1-one and its alkyl derivatives in the chloroform extract of spent liquor from kraft pulping of pine wood. The formation of these compounds from polysaccharides was confirmed through experiments on xylan, pectic acid, and hydrocellulose (Niemelä, 1988).

Quantum Mechanical Study in Ligand Formation

Zborowski et al. (2012) conducted a quantum mechanical study on 2-Hydroxy-3-methyl-2-cyclopenten-1-one (Hmcp), which is chemically similar to 2-hydroxy-3,4,5-trimethyl-2-cyclopenten-1-one. Their study focused on its structure as a ligand in the formation of biologically active metal complexes, providing insights into its molecular structure and stability (Zborowski et al., 2012).

Synthesis of Complex Molecules

Roche and Aitken (2010) highlighted the use of the 4-hydroxy-2-cyclopentenone moiety, closely related to 2-hydroxy-3,4,5-trimethyl-2-cyclopenten-1-one, as a valuable molecular scaffold in synthetic chemistry. They reviewed methods for preparing building blocks containing this core and discussed its diverse chemical transformations in multistep syntheses of complex molecules (Roche & Aitken, 2010).

Novel Anticancer Agent

Shinde et al. (2007) explored the enantiomeric separation of a novel anticancer agent, 5-hydroxy-3-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-cyclopent-2-en-1-one, which includes a structural component similar to 2-hydroxy-3,4,5-trimethyl-2-cyclopenten-1-one. This study provides insight into the potential medical applications of compounds structurally related to 2-hydroxy-3,4,5-trimethyl-2-cyclopenten-1-one (Shinde et al., 2007).

Future Directions

: NIST Chemistry WebBook : ChemSpider

Synthesis routes and methods

Procedure details

5.39 g (35 mmol) of 2-methoxy-3,4,5-trimethyl-2-cyclopenten-1-one are held at reflux temperature for 90 minutes with 53.9 g (10 fold amount by weight) of 5N hydrochloric acid. The reaction mixture is extracted 3 times with 50 ml of ether each time. The combined organic phases are dried over magnesium sulphate and concentrated on a rotary evaporator. The crude product is distilled at 45°-48° C./0.03 mbar and yields 3.57 g (72.9%) of 2-hydroxy-3,4,5-trimethyl-2-cyclopenten-1-one.